molecular formula C11H14ClNO2 B6247759 3-[1-(aminomethyl)cyclopropyl]benzoic acid hydrochloride CAS No. 2408959-33-9

3-[1-(aminomethyl)cyclopropyl]benzoic acid hydrochloride

Cat. No. B6247759
CAS RN: 2408959-33-9
M. Wt: 227.7
InChI Key:
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Description

“3-[1-(aminomethyl)cyclopropyl]benzoic acid hydrochloride” is a chemical compound with the CAS Number: 2408959-33-9 . It has a molecular weight of 227.69 . The compound is typically stored at room temperature and is available in powder form .


Molecular Structure Analysis

The InChI Code for “this compound” is 1S/C11H13NO2.ClH/c12-7-11(4-5-11)9-3-1-2-8(6-9)10(13)14;/h1-3,6H,4-5,7,12H2,(H,13,14);1H . This code represents the molecular structure of the compound.


Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H303, H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-[1-(aminomethyl)cyclopropyl]benzoic acid hydrochloride involves the reaction of 1-(aminomethyl)cyclopropane carboxylic acid with benzoic acid in the presence of a coupling agent and a base to form the desired product. The product is then converted to its hydrochloride salt by treatment with hydrochloric acid.", "Starting Materials": [ "1-(aminomethyl)cyclopropane carboxylic acid", "Benzoic acid", "Coupling agent (e.g. EDC, HATU)", "Base (e.g. DIPEA, TEA)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 1-(aminomethyl)cyclopropane carboxylic acid (1 equiv) and benzoic acid (1 equiv) in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a coupling agent (e.g. EDC, HATU) and a base (e.g. DIPEA, TEA) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with an organic solvent (e.g. ethyl acetate).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 5: Dissolve the crude product in a suitable solvent (e.g. ethanol) and add hydrochloric acid to form the hydrochloride salt.", "Step 6: Isolate the product by filtration or precipitation and dry under vacuum." ] }

CAS RN

2408959-33-9

Molecular Formula

C11H14ClNO2

Molecular Weight

227.7

Purity

95

Origin of Product

United States

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